Cas no 1353631-65-8 (2-(azetidin-3-yloxy)pyridine dihydrochloride)

• Product Name: 2-(azetidin-3-yloxy)pyridine dihydrochloride
• CAS No: 1353631-65-8
• MF: C₈H₁₂Cl₂N₂O
• MW: 223.099679946899
• CID: 4773347
• Update Time: 2026-02-26

2-(azetidin-3-yloxy)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Azetidinyloxy)pyridine dihydrochloride
• 2-(azetidin-3-yloxy)pyridine dihydrochloride

• Inchi： 1S/C8H10N2O.2ClH/c1-2-4-10-8(3-1)11-7-5-9-6-7;;/h1-4,7,9H,5-6H2;2*1H
• InChI Key： JBXUNAKHBCYXIW-UHFFFAOYSA-N
• SMILES： N1CC(C1)OC1=CC=CC=N1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(azetidin-3-yloxy)pyridine dihydrochloride

Introduction to 2-(azetidin-3-yloxy)pyridine dihydrochloride (CAS No. 1353631-65-8)

2-(azetidin-3-yloxy)pyridine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1353631-65-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in medicinal chemistry research. The structural motif of this molecule, featuring a pyridine ring linked to an azetidine oxide moiety, contributes to its unique pharmacophoric properties, which have been explored for various therapeutic applications.

The pyridine ring is a well-known pharmacophore in medicinal chemistry, often found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. Its nitrogen atom can form hydrogen bonds, enhancing binding affinity and selectivity. In contrast, the azetidine oxide group introduces additional functional diversity, allowing for modularity in drug design. This combination makes 2-(azetidin-3-yloxy)pyridine dihydrochloride a versatile scaffold for developing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Among these, pyridine derivatives have shown remarkable potential in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The incorporation of an azetidine oxide moiety into the pyridine framework has been particularly noteworthy, as it imparts favorable physicochemical properties such as solubility and metabolic stability.

The dihydrochloride salt form of 2-(azetidin-3-yloxy)pyridine dihydrochloride enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development due to its improved handling properties and stability under various storage conditions. The hydrochloride counterion also facilitates the compound's dissolution in aqueous solutions, which is crucial for oral and parenteral administration.

One of the most compelling aspects of 2-(azetidin-3-yloxy)pyridine dihydrochloride is its potential as a lead compound for further derivatization. Researchers have leveraged its structural framework to develop analogs with enhanced biological activity and reduced toxicity. For instance, modifications at the azetidine ring or the pyridine nitrogen have led to compounds with improved binding affinity to target proteins. These derivatives have been evaluated in preclinical studies, demonstrating promising results in models of inflammation, pain, and neurodegeneration.

The synthesis of 2-(azetidin-3-yloxy)pyridine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly used in its preparation. The efficiency of these synthetic routes has been a focus of research efforts, aiming to streamline production processes and reduce costs.

In the context of computational chemistry, virtual screening and molecular docking studies have played a pivotal role in understanding the interactions between 2-(azetidin-3-yloxy)pyridine dihydrochloride and biological targets. These computational approaches have accelerated the identification of potential drug candidates by predicting binding affinities and optimal orientations within active sites. Such simulations have guided experimental efforts, leading to more targeted synthesis campaigns.

The pharmacological profile of 2-(azetidin-3-yloxy)pyridine dihydrochloride has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways. For example, it has shown potential as an antagonist of certain G protein-coupled receptors (GPCRs), which are involved in regulating physiological processes such as neurotransmission and hormone secretion. Additionally, its interaction with cytochrome P450 enzymes has been investigated to assess metabolic stability and potential drug-drug interactions.

Recent publications highlight the use of 2-(azetidin-3-yloxy)pyridine dihydrochloride as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways associated with cancer and inflammatory diseases. By modifying the structure of this compound to enhance kinase inhibition, researchers aim to develop novel therapeutics with improved efficacy and selectivity. Preliminary results from cell-based assays indicate that certain derivatives exhibit potent antiproliferative effects on tumor cell lines.

The development of new drug candidates often involves evaluating their pharmacokinetic properties to ensure optimal therapeutic outcomes. Studies on 2-(azetidin-3-yloxy)pyridine dihydrochloride have focused on parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Pharmacokinetic profiling helps determine appropriate dosing regimens and identifies potential liabilities that may need addressing during clinical development.

The safety profile of 2-(azetidin-3-yloxy)pyridine dihydrochloride has been assessed through comprehensive toxicological studies conducted both in vitro and in vivo. These studies aim to identify any adverse effects associated with exposure to the compound at various doses. Safety assessments include acute toxicity tests, chronic toxicity studies, and genotoxicity evaluations to ensure that the compound is safe for further clinical investigation.

The future prospects for 2-(azetidin-3-yloxy)pyridine dihydrochloride are promising, with ongoing research exploring its potential applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. As computational methods improve and high-throughput screening technologies become more sophisticated, the discovery pipeline for novel compounds like this one will continue to expand.

In conclusion,2-(azetidin-3-yloxy)pyridine dihydrochloride (CAS No. 1353631-65-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its potential as a lead compound for drug development underscores its importance in addressing unmet medical needs through innovative chemical synthesis and pharmacological exploration.